Cas no 1334137-18-6 (Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate is a heterocyclic compound featuring a piperazine core substituted with a tert-butoxycarbonyl (Boc) protecting group and a 3-cyanopyrazine moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The Boc group enhances solubility and stability, facilitating purification and handling, while the cyanopyrazine unit offers versatility for further functionalization. Its well-defined reactivity profile allows for selective modifications, making it useful in medicinal chemistry for constructing complex scaffolds. The compound’s high purity and consistent performance ensure reliability in research and industrial applications.
Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate structure
1334137-18-6 structure
Product Name:Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate
CAS No:1334137-18-6
MF:C14H19N5O2
MW:289.332962274551
CID:5614208
PubChem ID:58447042
Update Time:2025-10-29

Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-33050335
    • SCHEMBL12269830
    • tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate
    • 1334137-18-6
    • Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate
    • Inchi: 1S/C14H19N5O2/c1-14(2,3)21-13(20)19-8-6-18(7-9-19)12-11(10-15)16-4-5-17-12/h4-5H,6-9H2,1-3H3
    • InChI Key: PRAIOBYVDOSDSK-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C2C(C#N)=NC=CN=2)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 289.15387487g/mol
  • Monoisotopic Mass: 289.15387487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 82.4Ų

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Additional information on Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate

Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate (CAS No. 1334137-18-6): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate (CAS No. 1334137-18-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBPCP for brevity, belongs to the class of piperazine derivatives and is characterized by the presence of a tert-butyl group and a 3-cyanopyrazine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it an intriguing candidate for various pharmaceutical research endeavors.

The molecular structure of Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate (TBPCP) is noteworthy for its ability to modulate specific biological targets. The piperazine ring, a common motif in many pharmaceuticals, is known for its ability to interact with various receptors and enzymes, while the tert-butyl group provides steric hindrance and enhances lipophilicity. The 3-cyanopyrazine moiety, on the other hand, introduces additional electronic and steric effects that can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of TBPCP in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that TBPCP can act as a modulator of glutamate receptors, which are crucial for synaptic transmission and neuroplasticity. By fine-tuning the activity of these receptors, TBPCP may offer new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

In addition to its neurological applications, TBPCP has also shown promise in oncology. Preclinical studies have demonstrated that TBPCP can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, TBPCP has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes TBPCP a potential lead compound for developing novel anticancer agents.

The pharmacokinetic properties of TBPCP have also been extensively studied. Its tert-butyl group enhances its lipophilicity, allowing it to cross biological membranes more efficiently. This property is particularly advantageous for drugs that need to reach specific tissues or organs. Furthermore, the stability of TBPCP under physiological conditions ensures that it remains active over an extended period, which can improve its therapeutic efficacy.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of TBPCP. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the dosing regimens, side effects, and overall therapeutic benefits of TBPCP.

In conclusion, Tert-butyl 4-(3-cyanopyrazin-2-yl)piperazine-1-carboxylate (CAS No. 1334137-18-6) represents a significant advancement in medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for the development of new therapeutic agents. As research continues to uncover more about this compound, it is likely that TBPCP will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

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